Cas no 2138014-57-8 (2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid
• CAS No: 2138014-57-8
• MF: C₆H₆F₂N₂O₂S
• MW: 208.185846805573
• CID: 5299880
• Update Time: 2025-05-23

2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid

• Inchi： 1S/C6H6F2N2O2S/c7-6(8,4(11)12)3-13-5-9-1-2-10-5/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： UQPRMCFRNINXJG-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1)CC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.1
• Topological Polar Surface Area: 91.3

Additional information on 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid

Research Briefing on 2,2-Difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic Acid (CAS: 2138014-57-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid (CAS: 2138014-57-8) as a novel compound with significant pharmacological properties. This research briefing aims to provide an overview of the latest studies focusing on the synthesis, characterization, and biological activities of this compound, which has garnered attention for its unique structural features and potential therapeutic applications.

The compound, characterized by the presence of a difluoro moiety and an imidazole-thiol group, has been investigated for its role as a potential inhibitor of key enzymatic pathways. Recent studies have demonstrated its efficacy in modulating enzyme activity, particularly in the context of inflammatory and metabolic disorders. The structural uniqueness of 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid allows it to interact with specific biological targets, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain cysteine proteases, which are implicated in various pathological conditions, including cancer and autoimmune diseases. In vitro studies have shown that the compound exhibits potent inhibitory activity with a high degree of specificity, reducing off-target effects. This selectivity is attributed to the presence of the imidazole-thiol group, which facilitates covalent binding to the active site of target enzymes.

In addition to its enzymatic inhibitory properties, 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid has also been explored for its potential as an anti-inflammatory agent. Preclinical studies have reported that the compound can significantly reduce the production of pro-inflammatory cytokines in cell-based assays. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward optimizing yield and purity. Novel synthetic routes have been developed to incorporate the difluoro and imidazole-thiol functionalities efficiently. These advancements have not only improved the scalability of production but have also enabled the exploration of structural analogs to further enhance biological activity and pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the design of prodrugs or formulation strategies to improve the compound's pharmacokinetic profile.

In conclusion, 2,2-difluoro-3-(1H-imidazol-2-ylsulfanyl)propanoic acid represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in drug development.